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Compound of Interest

Compound Name: Boc-His-OMe

Cat. No.: B558408 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the safety, handling, and emergency

procedures for Nα-(tert-Butoxycarbonyl)-L-histidine methyl ester (Boc-His-OMe). The

information is intended to equip laboratory personnel with the knowledge required to handle

this reagent safely and effectively.

Introduction
Boc-His-OMe is a protected amino acid derivative commonly used in peptide synthesis and

other organic chemistry applications.[1][2] The tert-butoxycarbonyl (Boc) protecting group on

the alpha-amino group allows for controlled, stepwise peptide chain elongation. Understanding

the chemical properties and potential hazards of this compound is crucial for ensuring

laboratory safety and maintaining the integrity of experimental results.

Physicochemical and Hazard Information
Accurate knowledge of the physicochemical properties and hazard classification of a chemical

is the foundation of a robust safety protocol.

Physicochemical Data
The following table summarizes the key physicochemical properties of Boc-His-OMe.
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Property Value Source(s)

Chemical Name
Nα-(tert-Butoxycarbonyl)-L-

histidine methyl ester
[3]

Synonyms
Boc-L-His-OMe, N-Boc-L-

histidine methyl ester
[3]

CAS Number 2488-14-4 [4]

Molecular Formula C₁₂H₁₉N₃O₄ [4]

Molecular Weight 269.30 g/mol [3][4]

Appearance White to off-white solid/powder [2]

Purity Typically ≥97% [4]

Melting Point Data not readily available

Solubility

Moderately soluble in polar

organic solvents like methanol

and DMF. Limited solubility in

aqueous solutions.[5]

Quantitative data not readily

available.

[5]

Hazard Identification and Classification
There is conflicting information regarding the hazard classification of Boc-His-OMe. A Safety

Data Sheet (SDS) from one supplier states that the chemical is not considered hazardous by

the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200).[6] However, it is best

practice to handle all chemicals with care. For the closely related compound, Boc-His(Boc)-OH,

the following GHS hazard statements have been reported. Given the structural similarity, these

may be considered for a conservative risk assessment.
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Hazard Statement Description

H315 Causes skin irritation

H319 Causes serious eye irritation

H340 May cause genetic defects

H350 May cause cancer

H372
Causes damage to organs through prolonged or

repeated exposure

Note: This GHS classification is for a related compound and may not be representative of Boc-
His-OMe. Always consult the specific SDS provided with the product.

Handling and Storage
Proper handling and storage are critical to maintain the stability and purity of Boc-His-OMe.

Personal Protective Equipment (PPE)
The following PPE should be worn when handling Boc-His-OMe:

PPE Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US).

Skin Protection

Wear impervious clothing and chemical-

resistant gloves (e.g., nitrile rubber). Inspect

gloves prior to use.

Respiratory Protection

If dust is generated and exposure limits are

exceeded, use a full-face respirator with an

appropriate particulate filter.

Safe Handling Practices
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Handle in a well-ventilated place, preferably in a chemical fume hood.[7]

Avoid the formation of dust and aerosols.

Avoid contact with skin, eyes, and clothing.[6]

Wash hands thoroughly after handling.

Keep away from heat and sources of ignition.

Storage Conditions
To ensure the long-term stability of Boc-His-OMe, the following storage conditions are

recommended:

Storage Format Temperature Duration

Solid Powder -20°C 3 years

4°C 2 years

In Solvent -80°C 6 months

-20°C 1 month

Store in a tightly closed container in a dry and cool place.

Emergency Procedures
A clear and well-rehearsed emergency plan is essential for mitigating the risks associated with

chemical spills and exposure.

First Aid Measures
The following table outlines the immediate first aid response in case of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[6]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.

Spill Response
In the event of a spill, follow the established protocol to ensure a safe and effective cleanup.

Spill Occurs Assess Spill Size
and Hazard

Minor Spill Small, manageable

Major Spill

 Large, unknown,
or hazardous

Don Appropriate PPE

Evacuate Area
Alert Others

Contact Emergency
Services

Contain Spill
(Use inert absorbent material)

Clean Up Spill
(Sweep solid, do not create dust) Decontaminate Area Dispose of Waste in

Sealed, Labeled Container Report Incident

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.

Experimental Protocols
Detailed Spill Cleanup Protocol for Solid Boc-His-OMe
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This protocol outlines the steps for cleaning up a minor spill of solid Boc-His-OMe.

Evacuate and Secure the Area: Alert personnel in the immediate vicinity. Restrict access to

the spill area.

Don Personal Protective Equipment (PPE): At a minimum, wear a lab coat, safety goggles,

and chemical-resistant gloves. If the material is a fine powder, a respirator may be

necessary.

Contain the Spill: Gently cover the spill with an inert absorbent material such as sand, earth,

or vermiculite to prevent it from becoming airborne.

Clean Up the Spill:

Carefully sweep the absorbed material into a dustpan. Avoid creating dust.

Place the collected material into a suitable, labeled, and sealed container for disposal.

Decontaminate the Area: Wipe the spill area with a damp cloth or paper towel. If necessary,

use a mild detergent and water.

Dispose of Waste: All contaminated materials, including PPE, should be placed in a sealed

bag and disposed of as chemical waste according to institutional and local regulations.

Report the Incident: Document the spill and the cleanup procedure as per your institution's

guidelines.

Representative Protocol for Stability Assessment of
Boc-His-OMe
This protocol describes a general method for assessing the stability of Boc-His-OMe under

various conditions.

Objective: To determine the stability of Boc-His-OMe under conditions of elevated

temperature and humidity.

Materials:
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Boc-His-OMe (solid powder)

HPLC-grade solvents (e.g., acetonitrile, water)

Vials with airtight seals

Stability chambers or ovens set to desired temperature and humidity conditions (e.g.,

40°C/75% RH for accelerated stability)

High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g.,

C18) and detector (e.g., UV at 220 nm)

Method:

1. Initial Analysis (T=0):

Accurately weigh a sample of Boc-His-OMe and dissolve it in a suitable solvent to a

known concentration.

Analyze the sample by HPLC to determine the initial purity and identify the peak

corresponding to Boc-His-OMe. This serves as the baseline.

2. Sample Preparation for Stability Study:

Weigh several samples of Boc-His-OMe into individual vials.

Place the vials in the stability chamber.

3. Time-Point Analysis:

At predetermined time points (e.g., 1, 2, 4, 8, and 12 weeks), remove one vial from the

chamber.

Allow the vial to equilibrate to room temperature before opening.

Dissolve the sample in the same solvent and to the same concentration as the T=0

sample.

Analyze the sample by HPLC under the same conditions as the initial analysis.
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4. Data Analysis:

Compare the chromatograms from each time point to the T=0 chromatogram.

Calculate the percentage of Boc-His-OMe remaining at each time point.

Identify and quantify any new peaks that appear, which may correspond to degradation

products.

Boc-His-OMe Stability

Temperature

  degradation

Humidity / Moisture

  hydrolysis

Light Exposure

  photodegradation

pH (in solution)

  acid/base instability

Oxidizing Agents

  oxidation

Click to download full resolution via product page

Caption: Key environmental factors influencing the stability of Boc-His-OMe.

Logical Relationships in Emergency Response
The following diagram illustrates a decision-making process for first aid based on the type of

exposure.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426

Email: info@benchchem.com
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